Cas no 614-23-3 (Benzoylthiourea)

Benzoylthiourea structure

Product Name:Benzoylthiourea

CAS No:614-23-3

Molecular Formula:C₈H₈N₂OS

Molecular Weight:180.2269

MDL:MFCD00041191

CID:38907

PubChem ID:87563789

Benzoylthiourea Properties

Names and Identifiers

- 1-Benzoyl-2-thiourea
- Benzoylthiourea
- N-Benzoylthiourea
- N-carbamothioylbenzamide
- N-(Carbamothioyl)benzamide
- N-thiocarbamoyl-Benzamide
- 1-benzoyl-2-thio-urea
- n-(aminothioxomethyl)-benzamide
- Necacyl
- 1-Benzoylthiourea
- Benzamide, N-thiocarbamoyl-
- Urea, 1-benzoyl-2-thio-
- Benzamide, N-(aminothioxomethyl)-
- 12K7CS1DAM
- N-(aminothioxomethyl)benzamide
- Benzamide, N-(aminothioxomethyl)- (9CI)
- MLS000736522
- DQMWMUMCNOJLSI-UHFFFAOYSA-N
- benzoyl thiourea
- WLN: SUYZMVR
- A833213
- MFCD00041191
- 2,3,3,6-TETRACHLOROBIPHENYL
- 614-23-3
- AI3-03752
- DTXSID90210318
- 2-09-00-00173 (Beilstein Handbook Reference)
- NSC 5784
- CHEMBL1446206
- CS-0128865
- NSC-5784
- UNII-12K7CS1DAM
- benzoyl-thiourea
- SMR000528057
- InChI=1/C8H8N2OS/c9-8(12)10-7(11)6-4-2-1-3-5-6/h1-5H,(H3,9,10,11,12
- B0802
- SCHEMBL94809
- NSC5784
- PS-5275
- NCGC00246837-01
- D85855
- HMS2856D06
- AKOS005207003
- BRN 1942772
- SCHEMBL10424293
- FT-0607380
- BBL100382
- STL554176
- +Expand
- MDL： MFCD00041191
- InChIKey： DQMWMUMCNOJLSI-UHFFFAOYSA-N
- Inchi： 1S/C8H8N2OS/c9-8(12)10-7(11)6-4-2-1-3-5-6/h1-5H,(H3,9,10,11,12)
- SMILES： S=C(N([H])[H])N([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O
- BRN： 1942772

Computed Properties

Exact Mass: 180.03600
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 180.036
Heavy Atom Count: 12
Complexity: 188
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Tautomer Count: 5
Surface Charge: 0
Topological Polar Surface Area: 87.2

Experimental Properties

LogP: 1.75120
PSA: 87.21000
Refractive Index: 1.653
Water Partition Coefficient: Insoluble in water.
Boiling Point: 319.5 °C at 760 mmHg
Melting Point: 170 to 174 deg-C
Flash Point: 319.5 °C at 760 mmHg
Color/Form: Not available
Solubility: Not available
Density: 1.301

Benzoylthiourea Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003EFQ-1g	N-Carbamothioylbenzamide	614-23-3	98%	1g	$31.00	2024-04-22
A2B Chem LLC	AB57878-1g	Benzoylthiourea	614-23-3	98%	1g	$10.00	2024-04-19
Aaron	AR003EO2-1g	N-Carbamothioylbenzamide	614-23-3	98%	1g	$10.00
abcr	AB137287-25 g	N-Benzoylthiourea, 98%; .	614-23-3	98%	25 g	€146.80	2023-07-20
Alichem	A019143774-500g	N-Carbamothioylbenzamide	614-23-3	95%	500g	$574.35	2023-09-01
Ambeed	A767997-1g	N-Carbamothioylbenzamide	614-23-3	98%	1g	$11.0	2024-05-31
Apollo Scientific	OR4861-1g	N-(Carbamothioyl)benzamide	614-23-3	98%	1g	£10.00	2024-07-21
Chemenu	CM343504-25g	Benzoylthiourea	614-23-3	95%+	25g	$86	2022-06-10
Crysdot LLC	CD12054861-500g	N-Carbamothioylbenzamide	614-23-3	95+%	500g	$542	2024-07-24
eNovation Chemicals LLC	D748270-25g	N-Carbamothioylbenzamide	614-23-3	98.0%	25g	$210	2022-09-12

Benzoylthiourea Suppliers

Hubei Baidu Chemistry Co.,Ltd.

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HU BEI SHI SHUN Biotechnology Co., Ltd.

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Shanghai Aladdin Biochemical Technology Co., Ltd

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Benzoylthiourea Related Literature

1. Luminescent liquid crystalline materials based on palladium(ii) imine derivatives containing the 2-phenylpyridine core

Marin Micutz,Monica Ili?,Teodora Staicu,Florea Dumitra?cu,Iuliana Pasuk,Yann Molard,Thierry Roisnel,Viorel C?rcu Dalton Trans. 2014 43 1151
2. Synthesis and evaluation of the anticancer activity of [Pt(diimine)(N,N-dibutyl-N′-acylthiourea)]+ complexes

Tebogo Peega,Rachael N. Magwaza,Leonie Harmse,Izak A. Kotzé Dalton Trans. 2021 50 11742
3. Reactions of halogens with Pt(ii) complexes of N-alkyl- and N,N-dialkyl-N′-benzoylthioureas: oxidative addition and formation of an I2 inclusion compound

Arjan N. Westra,Susan A. Bourne,Catharine Esterhuysen,Klaus R. Koch inclusion compound. Arjan N. Westra Susan A. Bourne Catharine Esterhuysen Klaus R. Koch Dalton Trans. 2005 2162
4. Synthesis and evaluation of the anticancer activity of [Pt(diimine)(N,N-dibutyl-N′-acylthiourea)]+ complexes

Tebogo Peega,Rachael N. Magwaza,Leonie Harmse,Izak A. Kotzé Dalton Trans. 2021 50 11742
5. Diacetoxyiodobenzene assisted C–O bond formation via sequential acylation and deacylation process: synthesis of benzoxazole amides and their mechanistic study by DFT

Lokendrajit Nahakpam,Francis A. S. Chipem,Brajakishor S. Chingakham,Warjeet S. Laitonjam Org. Biomol. Chem. 2016 14 7735
6. Magnetic-field-tuned phase transition of a molecular material from the isolated-spin to the coupled-spin regime

Vinicius T. Santana,Beatriz N. Cunha,Ana M. Plutín,Rafael G. Silveira,Eduardo E. Castellano,Alzir A. Batista,Rafael Calvo,Otaciro R. Nascimento Phys. Chem. Chem. Phys. 2019 21 4394
7. Competitive bulk liquid membrane transport and solvent extraction of some transition and post-transition metal ions using acylthiourea ligands as ionophores

Michael M. Habtu,Susan A. Bourne,Klaus R. Koch,Robert C. Luckay New J. Chem. 2006 30 1155
8. A Cu(ii) complex supported on Fe3O4@SiO2 as a magnetic heterogeneous catalyst for the reduction of environmental pollutants

Mehdi Khalaj,Maryam Zarandi RSC Adv. 2022 12 26527
9. Chiral and achiral platinum(II) complexes for potential use as chemotherapeutic agents: crystal and molecular structures of cis-[Pt(L1)2] and [Pt(L1)Cl(MPSO)] [HL1?=?N,N-diethyl-N?′-benzoylthiourea]

Cheryl Sacht,Michael S. Datt,Stefanus Otto,Andreas Roodt J. Chem. Soc. Dalton Trans. 2000 727
10. Rare, hypodentate L-κS coordination mode of N,N-dialkyl-N′-aroylthioureas leads to unprecedented mixed-ligand [Pt(phen)(L-κS)2] complexes

Izak A. Kotzé,Vincent J. Smith,Edmore F. Kangara,Klaus R. Koch New J. Chem. 2017 41 14995

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